Cas no 1501-04-8 (Methyl 5-Oxo-5-phenylpentanoate)

Methyl 5-Oxo-5-phenylpentanoate Properties

Names and Identifiers

• Methyl 5-oxo-5-phenylpentanoate
• Benzenepentanoic acid, d-oxo-, methyl ester
• Methyl 4-Benzoylbutyrate
• METHYL 5-OXO-5-PHENYLPENTANOATE ---CLEAR OIL---
• gamma-Carbomethoxybutyrophenone
• delta-Oxobenzenepentanoic acid methyl ester
• TIMTEC-BB SBB007684
• methyl 4- benzoylbutanoate
• 4-Carbomethoxybutyrophenone
• 5-keto-5-phenyl-valeric acid methyl ester
• Benzenepentanoic acid, delta-oxo-, methyl ester
• GRIWFUFDJOESIC-UHFFFAOYSA-N
• 5-oxo-5-phenylpentanoic acid methyl ester
• Benzenepentanoic acid, .delta.-oxo-, methyl ester
• METHYL4-BENZOYLBUTYRATE
• PubChem3125
• Methyl 5-oxo-5-phenylpentanoate #
• SBB007684
• 7507AA
• AS06835
• TRA0001152
• METHYL 5-KETO-5-PHENYLPENTANOATE
• SY022040
• AK115559
• BC600
• EN300-178723
• MFCD00043757
• 1501-04-8
• CS-0150697
• DTXSID90164468
• AKOS015855401
• FT-0628617
• Methyl 4-benzoylbutyrate
• Z1509470270
• BAA50104
• SCHEMBL941120
• Q63393624
• A809006
• CS-11472
• 5-oxo-5-phenyl-pentanoic acid methyl ester
• DB-043035
• METHYL 4-BENZOYLBUTYRATE
• METHYL 5-OXO-5-PHENYLPENTANOATE
• +Expand

• MDL： MFCD00043757
• InChIKey： GRIWFUFDJOESIC-UHFFFAOYSA-N
• Inchi： 1S/C12H14O3/c1-15-12(14)9-5-8-11(13)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 206.094294g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.094294g/mol
• Monoisotopic Mass: 206.094294g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 15
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 2.21260
• PSA: 43.37000
• Refractive Index: 1.5162 (589.3 nm 20 ºC)
• Boiling Point: 305.09°C (rough estimate)
• Melting Point: -2 ºC
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• Density: 1.082±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 5-Oxo-5-phenylpentanoate Security Information

Methyl 5-Oxo-5-phenylpentanoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%